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Compound of Interest

Compound Name: Tricyclohexylphosphine

Cat. No.: B042057

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling reactive chemical compounds such as
Tricyclohexylphosphine. This document provides immediate and essential guidance on
personal protective equipment (PPE), handling protocols, and emergency procedures to
minimize risks and ensure operational safety.

Tricyclohexylphosphine is a white crystalline solid that is air and moisture sensitive.[1][2][3][4]
[5] It is widely used as a ligand in organometallic chemistry.[5] However, it poses several health
hazards, including causing skin and eye irritation, respiratory tract irritation, and being harmful if
swallowed.[2][3][6][7][8]

Hazard Identification and Classification
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Hazard Statement GHS Classification
Causes skin irritation.[2][3][6][71[8] Skin Irritation, Category 2
Causes serious eye irritation.[2][3][6][7][8] Eye Irritation, Category 2

] o Specific target organ toxicity — single exposure,
May cause respiratory irritation.[2][6][8][9]
Category 3

Harmful if swallowed.[1][2][8][9] Acute toxicity, oral, Category 4

May be fatal if swallowed and enters airways.[9]  Aspiration Hazard, Category 1

) o Specific target organ toxicity — single exposure,
May cause drowsiness or dizziness.[9]

Category 3
May cause damage to organs through Specific target organ toxicity — repeated
prolonged or repeated exposure.[9] exposure, Category 2
Air sensitive, may form explosive peroxides.[2] Self-heating substances and mixtures, may
[31[4][10] catch fire.[8]

) o ) ) Hazardous to the aquatic environment, long-
Toxic to aquatic life with long-lasting effects.[11]
term hazard, Category 2

Physical and Chemical Properties

Property Value

Appearance White crystalline powder or solid.[1][3][7]

Melting Point 77-83 °C.[1][3][5][10]

Solubility Insoluble in water; Soluble in most organic
solvents.[1][5][10]

Stability Air and moisture sensitive.[2][3][4][5]

Molecular Formula CisHs3P.[1][5][8][10]

Molecular Weight 280.43 g/mol .[5][8]

Personal Protective Equipment (PPE)
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A comprehensive PPE plan is critical for the safe handling of Tricyclohexylphosphine. The
following table outlines the recommended equipment.

Body Part Recommended Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH-approved

Eyes/Face .
safety glasses or chemical safety goggles are
mandatory.[2][3][6][7][9]
Chemical-resistant, impermeable gloves such
as nitrile or rubber should be worn.[2][6][7]
Skin Gloves must be inspected for integrity before

each use.[6][9] A lab coat, apron, or fire/flame-
resistant and impervious clothing is also

required to prevent skin contact.[2][6][9]

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[2]
[6][9][11] If exposure limits are exceeded or if
irritation is experienced, a full-face respirator
) with an appropriate cartridge should be used.[6]

Respiratory [9] A respiratory protection program compliant
with OSHA 29 CFR 1910.134 and ANSI Z88.2
or European Standard EN 149 must be
implemented.[7] A type N95 dust mask may also

be suitable.

Operational and Disposal Plans

Handling and Storage:
o Always handle Tricyclohexylphosphine in a well-ventilated area.[6][9]
» Avoid all contact with skin and eyes and prevent the formation of dust and aerosols.[6][9]

o Employ non-sparking tools and keep the chemical away from all sources of ignition, including
heat, sparks, and open flames.[6][9] Smoking in the handling area is strictly prohibited.[9]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b042057?utm_src=pdf-body
https://prochemonline.com/wp-content/uploads/2025/04/PL106.TricyclohexylPhosphine-1.pdf
https://www.fishersci.com/store/msds?partNumber=AA41952&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://pim-resources.coleparmer.com/sds/41333.pdf
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://prochemonline.com/wp-content/uploads/2025/04/PL106.TricyclohexylPhosphine-1.pdf
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://pim-resources.coleparmer.com/sds/41333.pdf
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://prochemonline.com/wp-content/uploads/2025/04/PL106.TricyclohexylPhosphine-1.pdf
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://prochemonline.com/wp-content/uploads/2025/04/PL106.TricyclohexylPhosphine-1.pdf
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR46341.pdf
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://pim-resources.coleparmer.com/sds/41333.pdf
https://www.benchchem.com/product/b042057?utm_src=pdf-body
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://www.echemi.com/sds/tricyclohexylphosphine-pid_Seven15802.html
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://www.chemicalbook.com/msds/tricyclohexyl-phosphine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

» Store the compound in a tightly sealed container in a cool, dry, and well-ventilated location.

[2][6][71[°]

e Itis crucial to store Tricyclohexylphosphine under an inert atmosphere, such as argon or

nitrogen, due to its air sensitivity.[2][4][11]

o Keep it segregated from incompatible materials, particularly strong oxidizing agents.[2][3]

Emergency First Aid Protocols:

Exposure Route

First Aid Procedure

Inhalation

Immediately move the affected individual to
fresh air. If breathing is labored, administer
oxygen. If breathing has ceased, provide
artificial respiration. Seek immediate medical
attention.[2][6][71[9]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected skin area with copious
amounts of soap and water. If skin irritation

develops or persists, seek medical attention.[2]

[61t71e]

Eye Contact

Immediately flush the eyes with a gentle but
steady stream of water for at least 15 minutes,
making sure to lift the upper and lower eyelids.
Remove contact lenses if it is safe to do so.
Continue to rinse. Seek immediate medical
attention.[2][6][7][9]

Ingestion

Do NOT induce vomiting. Have the conscious
person rinse their mouth thoroughly with water.
Immediately contact a poison control center or a

physician for guidance.[2][7][9]

Spill and Disposal Procedures:
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o Spills: In the event of a spill, evacuate the area and ensure adequate ventilation.[6] Eliminate
all potential ignition sources.[6] Personnel involved in the cleanup must wear the appropriate
PPE.[6] Prevent the formation of dust.[6] The spilled material should be carefully swept or
vacuumed up and placed in a suitable, sealed container for disposal.[7] For small spills,
mixing with an absorbent material like vermiculite is recommended.[2]

e Disposal: The disposal of Tricyclohexylphosphine waste must be conducted in strict
accordance with all applicable federal, state, and local regulations.[6][9] This may
necessitate disposal at a licensed chemical destruction facility or through controlled
incineration that includes flue gas scrubbing.[9]

Experimental Workflow: Handling a
Tricyclohexylphosphine Spill

The following diagram outlines the procedural steps for safely managing a spill of
Tricyclohexylphosphine.
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Workflow for Tricyclohexylphosphine Spill Response

Immediate Actions

Spill Detected

Y

Evacuate Immediate Area

Y

Alert Supervisor and Safety Officer

Ensure Adequate Ventilation

Remove All Ignition Sources

Cleanup i;rocedure

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Y

Contain Spill with Inert Material
(e.g., Vermiculite, Sand)

Y

Carefully Collect Spilled Material
(Use Non-Sparking Tools)

Y

Place in a Labeled, Sealed Container

Post-Cleanup
\

Decontaminate Spill Area

Y

Dispose of Waste According to Regulations

Y

Restock Spill Kit

Y

Complete Incident Report

Click to download full resolution via product page
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Caption: A flowchart detailing the step-by-step procedure for responding to a
Tricyclohexylphosphine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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